Cas no 36603-99-3 (1,4-Benzenedicarboxaldehyde, dihydrazone)

36603-99-3 structure
Product name:1,4-Benzenedicarboxaldehyde, dihydrazone
1,4-Benzenedicarboxaldehyde, dihydrazone Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzenedicarboxaldehyde, dihydrazone
- (4-methanehydrazonoylphenyl)methylidenehydrazine
- 36603-99-3
- SCHEMBL5666445
- DTXSID80404163
-
- Inchi: InChI=1S/C8H10N4/c9-11-5-7-1-2-8(4-3-7)6-12-10/h1-6H,9-10H2/b11-5+,12-6+
- InChI Key: VHEYLNZWSUUFMN-YDWXAUTNSA-N
- SMILES: C1(/C=N/N)C=CC(/C=N/N)=CC=1
Computed Properties
- Exact Mass: 162.0907
- Monoisotopic Mass: 162.090546336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 0.7
- Topological Polar Surface Area: 76.8Ų
Experimental Properties
- PSA: 76.76
1,4-Benzenedicarboxaldehyde, dihydrazone Related Literature
-
Toma? Kotnik,Gregor ?erjav,Albin Pintar,Ema ?agar,Sebastijan Kova?i? Polym. Chem. 2022 13 474
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